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research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: S596882

Chemical Identity & Properties

Property Value

IUPAC Name dichloronitromethane [1]
CAS Registry Number 7119-89-3 [1] [2] [3]
Molecular Formula CHCI2NOz [1] [2] [3]

Common Substance Type Disinfection By-Product (DBP) [4], Metabolite/Transformation Product [1]

Parent Compound chloropicrin [1]

Environmental Fate & Physicochemical Data

Parameter Value Notes
Solubility in water (at 20°C, 17150 mg L? High
pH 7) (1]
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Parameter Value Notes

Vapour pressure (at 20°C) 467000 mPa [1] Highly volatile; drift is a concern if applied directly
[1]

Soil DTso (aerobic, lab) 0.71 days [1] Non-persistent (EU 2017 dossier: range 0.3-1.9
days) [1]

Soil DTeo (lab) 0.71 days [1] Non-persistent (EU 2017 dossier: range 1.1-6.8
days) [1]

Log P Not available -

[1]

Regulatory Context and Knowledge Gaps

Dichloronitromethane falls under the broader regulatory and research focus on halonitromethanes
(HNMs), a class of DBPs that have been detected in various matrices worldwide [4]. However, significant

knowledge gaps exist in the environmental risk assessment of DBPs like dichloronitromethane.

e Formation Conditions: The type and amount of DBPs formed depend heavily on application
conditions, making prediction difficult [4]. Knowledge gaps exist regarding DBP formation in non-
aqueous systems and from non-halogen-based biocides [4].

¢ Regulatory Challenges: The available guidance for environmental risk assessment (ERA) of DBPs
in the European Union is considered vague, lacking detailed technical guidance and a harmonized
step-by-step process [4]. This can lead to differing evaluations by regulatory bodies.

Research Workflow for DBP Investigation

For researchers investigating dichloronitromethane, here is a logical workflow to structure your efforts.

You can use this as a guide to identify key areas of focus, from initial identification of knowledge gaps to

final risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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